Cas no 33156-93-3 (1,4-Cycloheptadiene,6-(1Z)-1-buten-1-yl-, (6R)-)

• Product Name: 1,4-Cycloheptadiene,6-(1Z)-1-buten-1-yl-, (6R)-
• CAS No: 33156-93-3
• MF: C₁₁H₁₆
• MW: 148.244743347168
• CID: 309215
• PubChem ID: 6440990
• Update Time: 2025-04-19

1,4-Cycloheptadiene,6-(1Z)-1-buten-1-yl-, (6R)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cycloheptadiene,6-(1Z)-1-buten-1-yl-, (6R)-
• (6R)-6-[(E)-but-1-enyl]cyclohepta-1,4-diene
• 6-[(1Z)-1-Butenyl]-1,4-cycloheptadiene
• Ectocarpene
• 5LT5CQ3SYJ
• 6-[(1E)-1-Butenyl]-1,4-cycloheptadiene #
• 1,4-Cycloheptadiene, 6-(1-butenyl)-, (Z)-(S)-(+)-
• UNII-5LT5CQ3SYJ
• 1,4-Cycloheptadiene, 6-(1-butenyl)-, [S-(Z)]-
• 1,4-Cycloheptadiene, 6-(1-butenyl)-, (R-(Z))-
• Dictyopteren D'
• Dictyopterene D'
• DTXSID00893792
• 33156-93-3
• Sirenin (Etocarpus)
• KIFXGGYCNMHCSX-AEBAWRHJSA-N
• 1-(1-Butenyl)-2,5-cycloheptadiene
• (6R)-6-(1Z)-1-BUTEN-1-YL-1,4-CYCLOHEPTADIENE
• 1,4-CYCLOHEPTADIENE, 6-(1-BUTENYL)-, (Z)-(R)-(-)-
• C16993
• (6R)-6-[(Z)-but-1-enyl]cyclohepta-1,4-diene
• CHEBI:80847
• Ectocarpen
• (-)-Dictyopterene D'
• ALLO-CIS-1-(CYCLOHEPTADIEN-2',5'-YL)-BUTENE-1
• (R)-6-(1-Butenyl)-1,4-cycloheptadiene
• Q988591
• (+)-(6S)-(1Z-Butenyl)-1,4-cycloheptadience
• 33156-92-2
• 6-(but-1-en-1-yl)cyclohepta-1,4-diene

• Inchi： 1S/C11H16/c1-2-3-8-11-9-6-4-5-7-10-11/h3-4,6-8,10-11H,2,5,9H2,1H3/b8-3+/t11-/m0/s1
• InChI Key： KIFXGGYCNMHCSX-AEBAWRHJSA-N
• SMILES： [C@@H]1(/C=C/CC)C=CCC=CC1

Computed Properties

• Exact Mass: 148.12528
• Monoisotopic Mass: 148.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.7

Experimental Properties

• Density: 0.908
• Boiling Point: 207.4°Cat760mmHg
• Flash Point: 63.5°C
• Refractive Index: 1.548
• PSA: 0
• LogP: 3.47500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cycloalkenes